Cas no 3603-52-9 (2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride)

• Product Name: 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride
• CAS No: 3603-52-9
• MF: C₁₂H₁₃Cl₂N₃O
• MW: 286.157120466232
• CID: 920938
• PubChem ID: 24201795
• Update Time: 2025-04-19

2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol,hydrochloride
• 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol
• hydrochloride
• NSC527072
• NSC-527072
• 2-[(6-chloropyridazin-3-yl)amino]-1-phenyl-ethanol
• 3603-52-9
• DS-012721
• 2-[(6-Chloropyridazin-3-yl)amino]-1-phenylethan-1-ol--hydrogen chloride (1/1)
• DTXSID80639776
• 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride

• Inchi： 1S/C12H12ClN3O.ClH/c13-11-6-7-12(16-15-11)14-8-10(17)9-4-2-1-3-5-9;/h1-7,10,17H,8H2,(H,14,16);1H
• InChI Key： FSSRKWGIFFHLHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC(C1C=CC=CC=1)O.Cl

Computed Properties

• Exact Mass: 249.06706
• Monoisotopic Mass: 285.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 58.04
• LogP: 3.15050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines